Cas no 54995-54-9 (4-(5-AMINO-BENZOOXAZOL-2-YL)-PHENOL)
54995-54-9 structure
Product Name:4-(5-AMINO-BENZOOXAZOL-2-YL)-PHENOL
CAS No:54995-54-9
MF:C13H10N2O2
MW:226.230702877045
CID:943184
PubChem ID:743669
Update Time:2025-04-19
4-(5-AMINO-BENZOOXAZOL-2-YL)-PHENOL Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-AMINO-BENZOOXAZOL-2-YL)-PHENOL
- STK078525
- SR-01000213830-1
- AKOS000296155
- Oprea1_597030
- 4-(5-aminobenzo[d]oxazol-2-yl)phenol
- SR-01000213830
- SCHEMBL2244982
- 54995-54-9
- 4-(5-amino-1,3-benzoxazol-2-yl)phenol
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- Inchi: 1S/C13H10N2O2/c14-9-3-6-12-11(7-9)15-13(17-12)8-1-4-10(16)5-2-8/h1-7,16H,14H2
- InChI Key: SLGCWIKPPYGYJC-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)O)=NC2C=C(C=CC1=2)N
Computed Properties
- Exact Mass: 226.07400
- Monoisotopic Mass: 226.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.28000
- LogP: 3.36380
4-(5-AMINO-BENZOOXAZOL-2-YL)-PHENOL Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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